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Introduction

Carbon-11 (*1C) is a positron-emitting radionuclide with a short half-life of 20.4 minutes,
making it a valuable tool for in vivo imaging with Positron Emission Tomography (PET).[1][2] Its
presence in virtually all organic molecules allows for the labeling of a wide range of biologically
active compounds without altering their physicochemical properties.[1][3] This enables the
guantitative assessment of tissue access, target engagement, and pharmacological effects of
drug candidates in real-time.[3] The short half-life also permits multiple PET scans in the same
subject on the same day, facilitating longitudinal studies.[1][4]

These application notes provide detailed protocols for the most common methods of 11C-
radiolabeling of small molecules, including methylation, cyanation, carbonylation, and direct
carbon dioxide fixation. The protocols are designed for use with automated synthesis modules,
which are crucial for ensuring rapid, reliable, and cGMP-compliant production of PET tracers.[5]

[6]
General Workflow for **C-Radiopharmaceutical
Production

The production of a 1*C-labeled small molecule is a multi-step process that begins with the
generation of the radionuclide in a cyclotron and ends with a quality-controlled, injectable
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radiopharmaceutical. The entire process must be completed rapidly, typically within 2-3 half-
lives of 11C (40-60 minutes), to maximize the radiochemical yield.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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